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Compound Focus: Denfivontinib

CAS No.: 1457983-28-6

Cat. No.: S548034

Get Quote

Chemical Structure and Identifiers

The table below summarizes the core chemical and identity information for Denfivontinib.

Property Description

IUPAC Name 8-bromo-2-[(1-methylpiperidin-4-yl)amino]-4-[(4-phenoxyphenyl)amino]-5H,6H-pyrido[4,3-

d]pyrimidin-5-one [1]

Chemical
Formula

C25H25BrN6O2 [1]

Average
Mass

521.419 g/mol [1]

Monoisotopic
Mass

520.122237 g/mol [1]

SMILES CN1CCC(CC1)NC1=NC(=NC2=C1C(=O)NC=C(Br)C2)NC3=CC=C(C=C3)OC4=CC=CC=C4

[1]

InChI Key SXWMIXPJPNCXQQ-UHFFFAOYSA-N [1]

Synonyms G-749; SKI-G-801 (a related compound, SKI-G-801, is referenced as an AXL inhibitor in
preclinical studies) [2] [1]
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Property Description

CAS Registry
Number

1457983-28-6 [1]

DrugBank
Accession
Number

DB17159 [1]

Mechanism of Action and Pharmacological Targets

Denfivontinib is a targeted therapy that works by inhibiting specific kinase proteins. The table below lists its

known primary targets.

Target Protein Pharmacological Action
UniProt
ID

Molecular Function of
Target

Receptor-type
tyrosine-protein
kinase FLT3

Inhibitor [1] P36888 Regulates survival and
proliferation of

hematopoietic cells [1]

Tyrosine-protein
kinase Mer
(MERTK)

Inhibitor [1] Q12866 Involved in immune

regulation and
phagocytosis of apoptotic

cells [1]

AXL Receptor
Tyrosine Kinase

Inhibitor (Note: While not listed in the target

table of [1], multiple studies describe
Denfivontinib (SKI-G-801) as an AXL

inhibitor) [2]

- Promotes tumor

progression, metastasis,
and immune evasion [2]

The anticancer effect of Denfivontinib is primarily attributed to its inhibition of AXL. This inhibition remodels

the tumor microenvironment by activating immune cells and reducing immunosuppressive cells [2].

Mechanistically, it potentiates the NOD-like receptor pathway, facilitating NLRP3 inflammasome formation.

This leads to macrophage activation via the NF-κB signaling pathway. Activated macrophages enhance their

antigen-presenting machinery, which in turn promotes a positive interaction with T cells, leading to their activation

[2] [3].
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The following diagram illustrates this mechanism and its role in combination therapy with anti-PD-1:
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Denfivontinib mechanism and synergy with anti-PD-1 therapy.
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Key Experimental Data and Protocols

Preclinical studies have characterized the effects of Denfivontinib, both alone and in combination with other

agents.

Study Model Treatment Groups & Dosing Key Findings

| YHIM-2004 PDX model (Patient-derived xenograft in humanized mice) [2] | - Denfivontinib: 30 mg/kg, orally,

daily [2]

Pembrolizumab: 10 mg/kg, intraperitoneally, every 5 days [2] | Enhanced antitumor effects in

combination group. Immunological changes: Increase in effector CD4+ and CD8+ memory T cells;
Increase in IFN-γ expression; Reduction in M2 macrophages and Myeloid-Derived Suppressor Cells

(MDSCs) [2]. | | TC-1 mouse model [2] | (Dosing presumed consistent with other models) | Used to study
AXL inhibition and its role in antitumor immune responses [2]. | | AXL knockout mice [2] | N/A | Confirmed

that the antitumor effects of Denfivontinib are specifically mediated through AXL inhibition [2]. |

Detailed Methodology: Immune Landscape Analysis via Flow
Cytometry

The following workflow details the methods used in the search results to analyze immune cells from tumor tissue

[2]:
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Experimental workflow for tumor immune cell analysis.

Clinical Development Status

As of the latest information, Denfivontinib is still in the investigational stage. A clinical trial targeting patients

with advanced solid cancers has commenced (NCT05971862) [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s548034?utm_src=pdf-body-img
https://www.smolecule.com/products/s548034?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11876964/
https://www.smolecule.com/products/s548034?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s548034?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. Denfivontinib: Uses, Interactions, Mechanism of Action [go.drugbank.com]

2. Denfivontinib Activates Effector T Cells Through the NLRP3 ... [pmc.ncbi.nlm.nih.gov]

3. Denfivontinib Activates Effector T Cells Through the NLRP3 ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Denfivontinib structure C25H25BrN6O2]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b548034#denfivontinib-structure-c25h25brn6o2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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